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Compound of Interest

Compound Name: Bromine trifluoride

Cat. No.: B1216658

An In-depth Technical Guide to the Lewis Structure and Formal Charge of Bromine Trifluoride
(BrF3)

Abstract

Bromine trifluoride (BrF3) is a potent interhalogen compound utilized extensively as a
fluorinating agent and in the processing of nuclear fuel. A thorough understanding of its
electronic and structural characteristics is paramount for predicting its reactivity and ensuring
safe handling. This guide provides a detailed analysis of the BrF3 Lewis structure, including the
step-by-step methodology for its determination, formal charge calculations for each atom, and
an overview of its resulting molecular geometry and hybridization.

Methodology for Determining the Lewis Structure

The Lewis structure is a simplified representation of the valence shell electrons in a molecule,
crucial for predicting bonding patterns and molecular geometry. The protocol for deriving the
Lewis structure for BrF3 is as follows:

o Calculation of Total Valence Electrons: The first step is to sum the valence electrons of all
constituent atoms. Both Bromine (Br) and Fluorine (F) are in Group 17 of the periodic table,
meaning each atom contributes seven valence electrons.[1]

o Valence electrons from Bromine: 1 Br atom x 7 electrons/atom = 7 electrons
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o Valence electrons from Fluorine: 3 F atoms x 7 electrons/atom = 21 electrons

o Total Valence Electrons: 7 + 21 = 28 electrons.[1][2][3]

« |dentification of the Central Atom: In a molecule, the least electronegative atom typically
occupies the central position. Fluorine is the most electronegative element, making Bromine
the central atom in the BrF3 structure.[1][2]

o Assembly of the Molecular Skeleton: A skeletal structure is drawn by connecting the three
Fluorine atoms to the central Bromine atom with single covalent bonds. Each single bond
utilizes two electrons, accounting for 3 x 2 = 6 of the total valence electrons.

 Distribution of Remaining Electrons to Terminal Atoms: The remaining 22 electrons (28 - 6)
are distributed as lone pairs around the terminal Fluorine atoms until each satisfies the octet
rule (possesses eight valence electrons). Each Fluorine atom, already participating in one
bond (2 electrons), requires three lone pairs (6 electrons).

o 3 F atoms x 6 electrons/atom = 18 electrons.

o Placement of Final Electrons on the Central Atom: After satisfying the octets of the Fluorine
atoms, there are still 4 electrons remaining (22 - 18). These are placed as two lone pairs on
the central Bromine atom.[1][2] This results in the Bromine atom having an "expanded octet,"
with a total of 10 valence electrons (3 bonding pairs and 2 lone pairs). This is permissible for
elements in period 3 and below, such as Bromine.[4]

The final Lewis structure shows a central Bromine atom single-bonded to three Fluorine atoms,
with two lone pairs on the Bromine and three lone pairs on each Fluorine.[1]

Formal Charge Calculation Protocol

The formal charge is the hypothetical charge an atom would have if all bonds were perfectly
covalent. It is a tool to assess the plausibility of a Lewis structure. The overall formal charge of
a neutral molecule must be zero.[2]

The formula for calculating formal charge is: Formal Charge = (Number of Valence Electrons) -
(Number of Non-bonding Electrons) - (Number of Bonding Electrons / 2)[5]
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e Formal Charge of the Central Bromine (Br) Atom:
o Valence Electrons of Br =7
o Non-bonding Electrons (2 lone pairs) = 4
o Bonding Electrons (3 single bonds) = 6
o Formal Charge (Br)=7-4-(6/2)=0.[2][5]
o Formal Charge of the Fluorine (F) Atoms:
o Valence Electrons of F =7
o Non-bonding Electrons (3 lone pairs) = 6
o Bonding Electrons (1 single bond) = 2
o Formal Charge (F)=7-6-(2/2)=0.[2][5]

The formal charge on all atoms in the BrF3 molecule is zero, indicating that this is the most
stable and accurate Lewis structure.[2][5]

Data Presentation: Structural and Electronic
Properties of BrF3

The following table summarizes the key quantitative data derived from the Lewis structure and
VSEPR theory analysis of Bromine Trifluoride.
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Central Atom

Terminal Atom

Parameter . . Molecule (BrF3)
(Bromine) (Fluorine)

Valence Electrons 7 7 28
Bonding Electron

_ 3 1 3
Pairs
Lone Electron Pairs 2 3 11
Formal Charge 0 0 0
Hybridization sp3d
Electron Geometry Trigonal Bipyramidal
Molecular Geometry T-shaped T-shaped
F-Br-F Bond Angle ~86.2°

Data sourced from multiple references.[2][5][6][7][8][9]

Visualization of Methodological Workflow

The logical process for determining the key structural characteristics of BrF3, from initial

electron counting to final geometry prediction, is illustrated in the following diagram.
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Step 1: Valence Electron Calculation

Start: BrF3 Molecule

'

Count Br Valence e- Count F Valence e-
@a*7=7) (3*7=21)

3

Total Valence Electrons
(7 +21 =28)

Step 2: Lewis Structure Construction

Identify Central Atom
(Br is less electronegative)

.

Draw Skeleton Structure
(Br-F bonds)

l

Complete F Octets
(Use 18 e-)

:

Place Remaining e- on Br
(28 -6 - 18 =4 e- = 2 lone pairs)

Final Lewis Structure
Br has 3 bonds, 2 lone pairs
-

Step 3: Structuval Analysis

Calculate Formal Charges Apply VSEPR Theory
Br=0,F=0 (AX3E2)

. : :

Electron Geometry: Molecular Geometry: Determine Hybridization
Trigonal Bipyramidal T-shaped (5 domains -> sp3d)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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